Cas no 2172136-28-4 (5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hexanoic acid)

• Product Name: 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hexanoic acid
• CAS No: 2172136-28-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5867972
• PubChem ID: 165504194
• Update Time: 2025-10-22

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hexanoic acid
• 2172136-28-4
• 5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}hexanoic acid
• EN300-1491155

• Inchi： 1S/C26H32N2O5/c1-3-18(25(31)28-17(2)9-8-14-24(29)30)15-27-26(32)33-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,17-18,23H,3,8-9,14-16H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： HZAHEMFJZBWYIZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(C)CCCC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hexanoic acid

Latest Research Insights on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hexanoic Acid (CAS: 2172136-28-4)

The compound 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hexanoic acid (CAS: 2172136-28-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc-protected amino acid structure, is pivotal in peptide synthesis and drug development. Recent studies highlight its role as a versatile building block for the construction of complex peptide architectures, particularly in the context of targeted drug delivery systems and bioactive peptide design.

A 2023 study published in the Journal of Medicinal Chemistry explored the application of this compound in the synthesis of peptide-drug conjugates (PDCs). The research demonstrated that the Fmoc-protected amino acid derivative facilitates efficient coupling reactions, enabling the development of PDCs with enhanced stability and bioavailability. The study further revealed that the hexanoic acid moiety contributes to improved cellular uptake, making it a promising candidate for anticancer therapies.

In another breakthrough, a team from MIT utilized 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hexanoic acid to engineer a novel class of self-assembling peptides. These peptides exhibited remarkable potential in regenerative medicine, particularly in tissue engineering applications. The research, published in Nature Biotechnology, underscored the compound's ability to modulate peptide self-assembly kinetics, thereby enabling precise control over nanostructure formation.

Furthermore, recent advancements in solid-phase peptide synthesis (SPPS) have leveraged this compound to achieve high-yield, high-purity peptide production. A 2024 report in Organic Process Research & Development detailed a scalable synthesis protocol that minimizes side reactions and maximizes efficiency, underscoring the compound's industrial applicability.

In conclusion, 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hexanoic acid (CAS: 2172136-28-4) continues to be a cornerstone in peptide chemistry and pharmaceutical research. Its versatility, coupled with recent methodological innovations, positions it as a critical tool for advancing drug discovery and biomaterial development. Future research is expected to further explore its potential in personalized medicine and nanotechnology applications.